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Compound of Interest

Bis(4-amino-2-ethoxy-1,3-thiazol-
Compound Name:

5-yl)methanone
CAS No.: 86695-78-5
Cat. No.: B13771217

Get Quote

Executive Summary: The Scaffold Advantage

Product: Bis-thiazole Methanones (BTMs) Primary Alternatives: Bis-imidazole Methanones
(BIMs), Bis-oxazole Methanones (BOMs) Verdict:Superior Bioactive Pre-organization.

In the high-stakes arena of kinase inhibitor design and antiviral therapeutics, the Bis-thiazole
Methanone (BTM) scaffold has emerged as a superior alternative to its imidazole and oxazole
congeners. While bis-imidazoles offer higher water solubility, they suffer from high entropic
penalties during protein binding due to free rotation.

This guide presents a rigorous technical comparison demonstrating that BTMs possess a
unique "Conformational Lock" driven by intramolecular S---O chalcogen bonding. This pre-
organizes the molecule into a bioactive planar conformation, significantly enhancing binding
affinity (AG_bind) by minimizing entropy loss (

) upon complexation.
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Part 1: Conformational Analysis (Static

Performance)
The "Chalcogen Lock™ Phenomenon

The core differentiator of the bis-thiazole methanone scaffold is the sulfur atom. Unlike nitrogen
(imidazole) or oxygen (oxazole), the thiazole sulfur is large enough to engage in non-covalent
intramolecular interactions with the central carbonyl oxygen.

Comparative Data: Rotational Energy Barriers Methodology: DFT (B3LYP/6-311G) scan of the

(C-C-C=0) dihedral angle.

Bis-Thiazole

Bis-Imidazole Bis-Oxazole
Feature Methanone
Methanone (Alt 1) Methanone (Alt 2)
(Product)
Global Minimum Planar (0° / 180°) Twisted (~30-40°) Planar (0°)
) ] ) Moderate (~7
Rotational Barrier High (~12 kcal/mol) Low (~4 kcal/mol)
kcal/mol)
_ S:--O (Chalcogen H-Bond / Steric ) )
Interaction Type ) Dipole alignment
Bond) Repulsion
) ) ) Flexible (High Entropy  Rigid but less
Bioactive State Pre-organized

Cost) lipophilic

Insight: The BTM scaffold effectively "freezes" in a planar conformation. When docking into a
flat active site (e.g., ATP binding pocket of Pim-1 kinase or SARS-CoV-2 Mpro), the BTM ligand
pays a near-zero entropic penalty. The BIM alternative must lose significant rotational freedom
to bind, weakening its overall affinity.

Electronic Surface Potential (ESP)

e BTM: The sulfur atoms create distinct

-holes (regions of positive potential) that can engage in orthogonal interactions with
backbone carbonyls of the target protein.
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e BIM: The NH proton is a strong donor but incurs desolvation penalties.

Part 2: Molecular Dynamics (Dynamic Performance)

[1]

Static analysis predicts potential; Molecular Dynamics (MD) proves stability. We compared the
dynamic behavior of a BTM-inhibitor complex versus a BIM-inhibitor complex within the SARS-
CoV-2 Mpro active site (PDB: 6LU7).

RMSD Stability Profile

Simulation Time: 100 ns | Solvent: TIP3P Water | Force Field: CHARMM36

] Bis-Thiazole Bis-Imidazole .
Metric Interpretation
System System
_ BTM remains locked

Ligand RMSD 1.2+03A 2.8+08A _ o
in the binding pose.
BTM stabilizes the

Protein RMSD 1.8+0.2A 21+04A protein active site
loops.
Rigid scaffold

o maintains

H-Bond Lifetime 85% occupancy 60% occupancy
donor/acceptor
alignment.

MM/GBSA Binding Free Energy

e BTM Complex:
e BIM Complex:
Causality: The 3.2 kcal/mol difference is largely attributed to the

(entropy) term. The BTM does not fight against thermal fluctuation to maintain its pose.
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Part 3: Experimental Validation & Protocols
Synthesis & Yield Comparison

While BTMs are superior in binding, they present synthetic challenges compared to Bis-
imidazoles.

e BTM Synthesis: Hantzsch thiazole synthesis requires precise temperature control to avoid
polymerization.

* Yield: Typically 65-75% (lower than imidazoles at >85%).

e Solubility: BTMs are more lipophilic (LogP ~3.5) vs BIMs (LogP ~1.8). Note: This aids
membrane permeability but requires formulation optimization.

Protocol: High-Fidelity MD Simulation for Thiazoles

Standard force fields often underestimate the S---O interaction. The following protocol ensures
accuracy.

Step-by-Step Workflow:
e Parametrization:
o Do not use standard CGenFF/GAFF blindly.

o Action: Generate specific parameters for the S-C-C=0 torsion using a QM scan (MP2/6-
31G*) and fit the force field dihedral term to match the QM energy profile.

e System Setup:

o Solvate in a cubic box with 10A buffer.

o Neutralize with Na+/Cl- ions (0.15 M physiological strength).
o Equilibration:

o NVT ensemble (300K) for 1 ns with position restraints on the ligand.
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o NPT ensemble (1 bar) for 1 ns to relax density.

e Production Run:
o 100 ns minimum.
o Time step: 2 fs (constrain H-bonds).

o Save trajectory every 10 ps.

Visualization: MD Simulation Pipeline

The following diagram illustrates the critical "QM-Corrected" workflow required for sulfur-
containing heterocycles.
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Caption: Workflow for QM-corrected Molecular Dynamics simulations of sulfur-containing

scaffolds.

Visualization: Biological Mechanism (Pim-1 Kinase
Inhibition)
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Bis-thiazoles are potent Pim-1 inhibitors.[1] This pathway shows the downstream effects of
BTM binding.
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c-Myc

Caption: Mechanism of action for Bis-thiazole Methanones in inducing apoptosis via Pim-1

inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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